![molecular formula C18H20N2O3S B4895925 N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide](/img/structure/B4895925.png)
N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide, also known as Mpscb, is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential biological activities.
Mechanism of Action
The mechanism of action of N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide is not fully understood, but it is believed to act through several pathways. This compound has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has been shown to modulate the activity of ion channels in the brain, such as TRPV1 and ASIC1a, which are involved in pain sensation and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX and LOX enzymes, leading to a decrease in the production of inflammatory mediators. Additionally, this compound has been shown to modulate the activity of ion channels in the brain, leading to a decrease in pain sensation and neuronal excitability. In vivo studies have shown that this compound has analgesic and anti-inflammatory effects, making it a potential candidate for treating pain and inflammation.
Advantages and Limitations for Lab Experiments
N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide has several advantages for lab experiments, including its high purity and yield, making it a suitable compound for scientific research. Additionally, this compound has been shown to have biological activities that make it a potential candidate for developing new drugs. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide. One area of research could be to further investigate the mechanism of action of this compound, which could lead to a better understanding of its biological activities. Additionally, future research could focus on developing new drugs based on the chemical structure of this compound, which could have potential applications in treating various diseases. Finally, future research could investigate the potential use of this compound in treating neurological disorders, such as chronic pain and epilepsy.
Synthesis Methods
The synthesis of N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide involves several steps, starting with the reaction of 4-methylbenzenesulfonyl chloride with aniline to form 4-{[(4-methylphenyl)sulfonyl]amino}phenylamine. This intermediate is then reacted with cyclobutanecarboxylic acid to form this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a suitable compound for scientific research.
Scientific Research Applications
N-(4-{[(4-methylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to have biological activities that make it a potential candidate for developing new drugs. This compound has been reported to have anti-inflammatory, analgesic, and antitumor activities, making it a promising compound for cancer treatment. Additionally, this compound has been shown to modulate the activity of certain ion channels in the brain, suggesting its potential use in treating neurological disorders.
properties
IUPAC Name |
N-[4-[(4-methylphenyl)sulfonylamino]phenyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-13-5-11-17(12-6-13)24(22,23)20-16-9-7-15(8-10-16)19-18(21)14-3-2-4-14/h5-12,14,20H,2-4H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZQLXSHWFQUAMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.